Cas no 329079-68-7 (Acetamide, N-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]-)

• Product Name: Acetamide, N-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]-
• CAS No: 329079-68-7
• MF: C₁₀H₁₃FN₂O₂
• MW: 212.220825910568
• CID: 3940377
• PubChem ID: 3940125
• Update Time: 2025-05-19

Acetamide, N-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]-
• 329079-68-7
• AKOS005105684
• JS-0978
• SCHEMBL5913902
• N-(4-fluorophenyl)-2-((2-hydroxyethyl)amino)acetamide
• ZAMZQKQXKKJHJJ-UHFFFAOYSA-N
• N-(4-fluorophenyl)-2-(2-hydroxyethylamino)acetamide
• N-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]acetamide

• Inchi： 1S/C10H13FN2O2/c11-8-1-3-9(4-2-8)13-10(15)7-12-5-6-14/h1-4,12,14H,5-7H2,(H,13,15)
• InChI Key： ZAMZQKQXKKJHJJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CNCCO

Computed Properties

• Exact Mass: 212.09610582Da
• Monoisotopic Mass: 212.09610582Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.4Ų

Additional information on Acetamide, N-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]-

Research Brief on Acetamide, N-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]- (CAS: 329079-68-7): Recent Advances and Applications

Acetamide, N-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]- (CAS: 329079-68-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug development. This compound, characterized by its unique structural features, including a fluorophenyl group and a hydroxyethylamino moiety, has been explored for its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel pharmacologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the most notable advancements in the research of this compound is its application in the design of small-molecule inhibitors targeting specific protein kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Acetamide, N-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]- exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are frequently implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to form critical hydrogen bonds with the kinase domain, thereby enhancing its selectivity and efficacy.

In addition to its anticancer potential, recent research has also explored the anti-inflammatory properties of this compound. A study in the European Journal of Pharmacology (2024) reported that Acetamide, N-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]- derivatives significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism of action was attributed to the modulation of NF-κB signaling pathways, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

The synthetic pathways for Acetamide, N-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]- have also been optimized in recent years. A 2024 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which improved the yield and purity of the compound. This advancement is critical for facilitating large-scale production and further pharmacological evaluation.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the potential of Acetamide, N-(4-fluorophenyl)-2-[(2-hydroxyethyl)amino]- as a versatile scaffold in drug discovery. Continued exploration of its derivatives and mechanisms of action will likely yield valuable insights for the development of next-generation therapeutics.